Cas no 41134-88-7 (1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride)

1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride structure

41134-88-7 structure

Product Name:1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride

CAS No:41134-88-7

Molecular Formula:C₂₈H₂₁ClS₂

Molecular Weight:457.04900

CID:926612

PubChem ID:5458338

1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride Properties

Names and Identifiers

- 1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride
- 6-Methyl-2-phenyl-10-(phenylthio)-1,2-dihydro-24-anthra[1,9-bc]thiophene chloride
- 6-Methyl-2-phenyl-10-(phenylthio)-1H-anthra[1,9-bc]thiophenium chloride
- CID 3246498
- NSC 156529
- NSC-156529
- 8-Methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride
- CHEMBL2001144
- 6-Methyl-2-phenyl-10-phenylsulfanyl-1H-anthra[1,9-bc]thiophenium chloride
- 41134-88-7
- 1H-Anthra[1, 6-methyl-2-phenyl-10-(phenylthio)-, chloride
- NSC156529
- NSC156529 >=98% (HPLC)
- AKOS040749046
- InChIKey： KLQVNXJBZZWIIV-UHFFFAOYSA-M
- Inchi： InChI=1S/C28H21S2.ClH/c1-19-22-14-8-16-25(29-20-10-4-2-5-11-20)27(22)24-18-30(21-12-6-3-7-13-21)26-17-9-15-23(19)28(24)26;/h2-17H,18H2,1H3;1H/q+1;/p-1
- SMILES： CC1=C2C=CC=C(C2=C3C[S+](C4=CC=CC1=C34)C5=CC=CC=C5)SC6=CC=CC=C6.[Cl-]

Computed Properties

Exact Mass: 456.07700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 456.077
Heavy Atom Count: 31
Complexity: 577
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 5.00650
PSA: 50.60000
Boiling Point: °Cat760mmHg
Flash Point: °C

1H-Anthra[1,9-bc]thiophenium, 6-methyl-2-phenyl-10-(phenylthio)-, chloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	RBA13488-5 mg	NSC156529	41134-88-7		5mg	$231.00

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